Cas no 2172085-10-6 (2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride)

• Product Name: 2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride
• CAS No: 2172085-10-6
• MF: C₇H₆ClFO₄S₂
• MW: 272.701542377472
• CID: 5934703
• PubChem ID: 165607718
• Update Time: 2025-05-17

2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride
• EN300-1611789
• 2172085-10-6

• Inchi： 1S/C7H6ClFO4S2/c1-5-2-3-6(15(9,12)13)7(4-5)14(8,10)11/h2-4H,1H3
• InChI Key： IAXSMJZAGWKOFR-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=CC=1S(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 271.9380069g/mol
• Monoisotopic Mass: 271.9380069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85Ų

Additional information on 2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride

Introduction to 2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride (CAS No. 2172085-10-6)

2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride (CAS No. 2172085-10-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both chlorosulfonyl and sulfonyl fluoride functional groups makes it a valuable building block for the development of novel therapeutic agents.

The molecular structure of 2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride consists of a benzene ring substituted with a methyl group at the 4-position, a chlorosulfonyl group at the 2-position, and a sulfonyl fluoride group at the 1-position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry. The chlorosulfonyl group is known for its electrophilic nature, facilitating nucleophilic substitution reactions, while the sulfonyl fluoride group introduces stability and reactivity suitable for further functionalization.

In recent years, there has been growing interest in the application of 2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride in the development of small-molecule inhibitors targeting various disease pathways. One notable area of research involves its use in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to undergo selective functionalization allows researchers to tailor its properties for specific biological targets.

Recent studies have demonstrated the utility of 2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride in constructing heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. For instance, researchers have utilized this intermediate to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The chlorosulfonyl group can be readily displaced by amines or thiols, enabling the formation of amides or thioamides, respectively. These transformations are crucial for linking the intermediate to other pharmacophores.

The sulfonyl fluoride group in 2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride is particularly interesting due to its ability to participate in nucleophilic substitution reactions under mild conditions. This feature is advantageous when working with sensitive biological molecules that may degrade under harsh reaction conditions. Additionally, sulfonyl fluorides are known to exhibit good membrane permeability, making them suitable for oral administration.

From a synthetic perspective, 2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride offers a streamlined approach to accessing complex structures. Its modular design allows for easy modification at multiple positions, enabling chemists to explore diverse chemical space efficiently. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

In conclusion, 2-(chlorosulfonyl)-4-methylbenzene-1-sulfonyl fluoride (CAS No. 2172085-10-6) is a multifunctional compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, the importance of this intermediate is likely to grow further.